ethyl 2-[(E)-2-(dimethylamino)ethenyl]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
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Overview
Description
Ethyl 2-[(E)-2-(dimethylamino)ethenyl]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate is a chemical compound with the CAS Number: 339026-73-2. It has a molecular weight of 294.3 . The compound is solid in its physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H13F3N2O2S/c1-4-18-10 (17)8-9 (11 (12,13)14)15-7 (19-8)5-6-16 (2)3/h5-6H,4H2,1-3H3/b6-5+ . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a solid . Its molecular weight is 294.3 . The InChI code provides information about its molecular structure .Scientific Research Applications
Chemical Transformations and Synthesis
Ethyl 2-[(E)-2-(Dimethylamino)ethenyl]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate has been utilized in various chemical transformations. For instance, Albreht et al. (2009) demonstrated its transformation into 5-aryl substituted 2-aminothiazolo[5,4-c]pyridine-7-carboxylates and 5-N-amino substituted thiazolo[5,4-c]pyridine-7-carboxylates (Albreht et al., 2009). Similarly, Boy and Guernon (2005) used it as a precursor for ethyl 4-(trifluoromethyl)-2-(aminoethyl)thiazole-5-carboxylate analogs via Michael-like addition of secondary amines (Boy & Guernon, 2005).
Structural Analysis and Crystallography
In the field of crystallography, Lynch and Mcclenaghan (2004) determined the structure of ethyl 2-amino-4-tert-butyl-1,3-thiazole-5-carboxylate, which is closely related to the compound (Lynch & Mcclenaghan, 2004).
Application in Heterocyclic Chemistry
The compound is also significant in heterocyclic chemistry. Mohamed (2021) synthesized various derivatives of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate and explored their reactions (Mohamed, 2021).
Photophysical and Photochemical Studies
The compound and its derivatives have also been studied for their photophysical properties. Amati et al. (2010) investigated the photophysical properties of various thiazole derivatives, shedding light on their potential applications in photochemical processes (Amati et al., 2010).
Antibacterial Activities
In the field of medicinal chemistry, Qiu Li-ga (2015) synthesized novel thiazole compounds containing ether structures, including derivatives of the compound , and evaluated their antibacterial activities (Qiu Li-ga, 2015).
Safety and Hazards
Properties
IUPAC Name |
ethyl 2-[(E)-2-(dimethylamino)ethenyl]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13F3N2O2S/c1-4-18-10(17)8-9(11(12,13)14)15-7(19-8)5-6-16(2)3/h5-6H,4H2,1-3H3/b6-5+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLSHDCDQGQYJII-AATRIKPKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)C=CN(C)C)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C1=C(N=C(S1)/C=C/N(C)C)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13F3N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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